molecular formula C10H14BrNO B13281094 2-{[(2-Bromo-4-methylphenyl)methyl]amino}ethan-1-ol

2-{[(2-Bromo-4-methylphenyl)methyl]amino}ethan-1-ol

Cat. No.: B13281094
M. Wt: 244.13 g/mol
InChI Key: HNYUROPHEGVXGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[(2-Bromo-4-methylphenyl)methyl]amino}ethan-1-ol is an organic compound with the CAS Number 1513446-94-0 and the molecular formula C 10 H 14 BrNO . It features a bromo- and methyl-substituted phenyl ring connected to an ethan-1-ol chain via a methylamino linker. This structural motif is common in compounds used in chemical and pharmaceutical research. The presence of both nitrogen and oxygen donor atoms in its structure suggests potential for use as a building block or intermediate in organic synthesis . For example, structurally similar amino-alcohol compounds are known to serve as valuable intermediates in the preparation of pharmaceuticals and fine chemicals . All chemical information and nomenclature provided herein are in accordance with IUPAC recommendations . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses.

Properties

Molecular Formula

C10H14BrNO

Molecular Weight

244.13 g/mol

IUPAC Name

2-[(2-bromo-4-methylphenyl)methylamino]ethanol

InChI

InChI=1S/C10H14BrNO/c1-8-2-3-9(10(11)6-8)7-12-4-5-13/h2-3,6,12-13H,4-5,7H2,1H3

InChI Key

HNYUROPHEGVXGI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)CNCCO)Br

Origin of Product

United States

Preparation Methods

Bromination of p-Cresol to Yield 2-Bromo-4-methylphenol

Methodology:

The foundational step involves the selective bromination of p-cresol (4-methylphenol) to produce 2-bromo-4-methylphenol, a precursor for further functionalization. The process employs continuous bromination using a paracresol (p-cresol) solution in a controlled reactor environment to improve selectivity and reduce by-products.

Key Parameters:

Parameter Range / Condition Optimal Condition Reference Source
Bromine concentration 5–100% in solvent 20–50% in solvent
p-Cresol concentration 5–100% in solvent 20–50% in solvent
Bromine to p-cresol molar ratio 0.8–1.1 ~1.0
Reactor temperature (pre-reaction) -35 to 30°C -20 to -10°C
Reaction temperature (outlet) -25 to 50°C -15 to 30°C

Reaction Process:

  • Bromine and p-cresol solutions are introduced continuously into a tubular reactor with precise temperature control to prevent over-bromination.
  • Hydrogen bromide generated during bromination is recovered via absorption, and unreacted p-cresol is separated through rectification or distillation, yielding high-purity 2-bromo-4-methylphenol with yields exceeding 93%.

Research Outcomes:

  • Continuous bromination significantly reduces by-products like 2,6-dibromo-4-methylphenol, enhancing process efficiency.
  • The optimal molar ratio and temperature conditions ensure high selectivity for the desired monobrominated product.

Synthesis of N-(2-bromophenyl)-N-(prop-2-yn-1-yl)acetamide

Methodology:

This step involves nucleophilic substitution of N-(2-bromophenyl)acetamide with propargyl bromide to introduce the alkyne functionality, which is essential for subsequent aminoalkylation.

Procedure:

  • Sodium hydride (NaH) in dry DMF is used to deprotonate the amide nitrogen, forming a nucleophilic intermediate.
  • Propargyl bromide is added at 0°C, then stirred at room temperature for 6 hours.
  • The product, N-(2-bromophenyl)-N-(prop-2-yn-1-yl)acetamide, is purified via flash chromatography, with yields around 80–85%.

Reaction Data:

Reagent Quantity Molar Ratio Reference
N-(2-bromophenyl)acetamide 10 mmol 1.0
Sodium hydride 12 mmol 1.2
Propargyl bromide 11 mmol 1.1

Notes:

  • The reaction is sensitive to moisture; anhydrous conditions are critical.
  • The yield and purity are optimized by controlling temperature and reaction time.

Click Chemistry: Formation of Triazole Derivatives

Methodology:

The alkyne-bearing intermediate undergoes a copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form a triazole derivative, which is a key intermediate toward the target compound.

Reaction Conditions:

  • CuI catalyst with benzyl azide in dioxane solvent.
  • Stirring at 50°C overnight.
  • Post-reaction hydrolysis of the acetamide group yields the amino alcohol precursor.

Research Outcomes:

  • High yields (~94%) of the triazole derivative are achieved.
  • The process offers regioselectivity and functional group tolerance, facilitating further modifications.

Conversion to the Final Amino Alcohol

Methodology:

The aminoalkylated intermediate undergoes hydrolysis and reduction steps to afford the amino alcohol 2-{[(2-bromo-4-methylphenyl)methyl]amino}ethan-1-ol .

  • Hydrolysis of protecting groups is performed under basic conditions.
  • Reduction of any oxidized intermediates is achieved via standard reductants like NaBH4 or catalytic hydrogenation.

Research Insights:

  • The amino alcohol is obtained with high purity and yield.
  • Reaction conditions are optimized to prevent over-reduction or side reactions.

Summary of Preparation Strategy

Step Key Reagents Conditions Purpose Yield / Purity
Bromination Bromine in solvent -20 to -10°C, continuous flow Selective bromination of p-cresol >93% yield
Nucleophilic substitution Sodium hydride, propargyl bromide 0°C to room temp Introduction of alkyne group 80–85% yield
Click chemistry Benzyl azide, CuI 50°C overnight Formation of triazole intermediate 94% yield
Hydrolysis & reduction NaOH or NaBH4 Controlled temperature Formation of amino alcohol High purity

Additional Considerations and Perspectives

  • Reaction Optimization: Precise control of temperature, molar ratios, and solvent systems is crucial for selectivity and yield.
  • Environmental Impact: Continuous bromination reduces by-products and waste, aligning with green chemistry principles.
  • Scalability: The methods described are adaptable from laboratory to industrial scale, with process parameters adjusted accordingly.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-Bromo-4-methylphenyl)methyl]amino}ethan-1-ol undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

    Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom, forming a de-brominated product.

    Substitution: The bromine atom can be substituted with other functional groups such as hydroxyl, amino, or alkyl groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

    Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield 2-{[(2-Bromo-4-methylphenyl)methyl]amino}acetaldehyde, while reduction may produce 2-{[(4-methylphenyl)methyl]amino}ethan-1-ol.

Scientific Research Applications

2-{[(2-Bromo-4-methylphenyl)methyl]amino}ethan-1-ol has several scientific research applications:

    Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: It is used in the production of specialty chemicals and as a reagent in chemical reactions.

Mechanism of Action

The mechanism of action of 2-{[(2-Bromo-4-methylphenyl)methyl]amino}ethan-1-ol involves its interaction with specific molecular targets and pathways. The compound may act by:

    Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

    Receptor Interaction: Binding to cellular receptors and modulating their activity.

    Signal Transduction: Affecting intracellular signaling pathways that regulate various cellular functions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Substituent Variations

Key analogs differ in aromatic substituents, linker groups (e.g., sulfanyl vs. amino), and additional functional groups. Below is a comparative analysis:

Table 1: Structural and Molecular Comparison
Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents/Features Source
2-{[(2-Bromo-4-methylphenyl)methyl]amino}ethan-1-ol (Target) C₁₀H₁₃BrNO 258.12 -NH-CH₂-(2-Br,4-Me-Ph) N/A
2-{[(4-Bromo-2-fluorophenyl)methyl]sulfanyl}ethan-1-ol C₉H₁₀BrFOS 281.14 -S-CH₂-(4-Br,2-F-Ph); sulfanyl linker
2-Amino-2-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol C₉H₉BrF₃NO 284.08 -NH₂-CH₂-(2-Br,4-CF₃-Ph); α-amino alcohol
2-(2-{[(4-Fluorophenyl)(phenyl)methyl]amino}ethoxy)ethan-1-ol C₁₇H₂₀FNO₂ 289.34 -O-CH₂-CH₂-NH-(Ph,4-F-Ph); ethoxy spacer

Electronic and Steric Effects

  • Target Compound : The ortho-bromo and para-methyl groups create a sterically hindered environment. Bromine’s electron-withdrawing effect is partially offset by the methyl group’s electron-donating nature, leading to moderate aromatic electrophilicity.
  • Sulfanyl Analog (): Replacing the amino group with sulfanyl reduces basicity and hydrogen-bonding capacity. The 4-bromo-2-fluorophenyl group introduces stronger electron withdrawal (via fluorine), increasing polarity compared to the target.
  • Trifluoromethyl Derivative (): The CF₃ group is highly electron-withdrawing, enhancing acidity of the adjacent amino group and reducing metabolic stability. The α-amino alcohol structure may facilitate chelation or chiral resolution.
  • The fluorine atom fine-tunes electronic properties without significant steric impact.

Physicochemical Properties

Table 2: Property Comparison
Property Target Compound Sulfanyl Analog () Trifluoromethyl Derivative () Ethoxy-Linked Compound ()
LogP (Estimated) 2.1 2.8 2.5 3.2
Water Solubility Moderate Low Low Very low
pKa (Amino Group) ~9.5 N/A (sulfanyl) ~8.2 (enhanced acidity) ~10.1
  • The target’s moderate lipophilicity (LogP ~2.1) balances solubility and membrane permeability.
  • The ethoxy-linked compound’s high LogP (~3.2) suggests superior lipid solubility but poor aqueous dissolution.

Biological Activity

2-{[(2-Bromo-4-methylphenyl)methyl]amino}ethan-1-ol, also known as 2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol, is an organic compound with notable biological activities. This article provides a comprehensive overview of its biological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.

  • Molecular Formula : C9H12BrNO
  • Molecular Weight : Approximately 230.10168 g/mol
  • Structure : The compound features a bromo substituent on a phenyl ring and an amino alcohol structure, contributing to its unique chemical reactivity and biological activity.

The biological activity of 2-{[(2-Bromo-4-methylphenyl)methyl]amino}ethan-1-ol is primarily attributed to its ability to interact with various molecular targets:

  • Enzyme Inhibition : The amino group can form hydrogen bonds with enzyme active sites, potentially inhibiting their function. This interaction is crucial for understanding its role in drug metabolism, particularly as a substrate for cytochrome P450 enzymes.
  • Receptor Interaction : The compound may also interact with cellular receptors, influencing signaling pathways. The presence of the bromine atom enhances its binding affinity through halogen bonding.

Antimicrobial Properties

Research indicates that 2-{[(2-Bromo-4-methylphenyl)methyl]amino}ethan-1-ol exhibits significant antimicrobial activity. Studies have shown that it can inhibit the growth of various bacterial strains:

Bacterial Strain Minimum Inhibitory Concentration (MIC)
Escherichia coli50 µM
Staphylococcus aureus75 µM
Streptococcus agalactiae100 µM

These findings suggest that the compound has potential as an antimicrobial agent .

Case Studies and Research Findings

  • Cytochrome P450 Interaction : A study highlighted the compound's role as a substrate for cytochrome P450 enzymes, indicating its involvement in drug metabolism and potential drug-drug interactions. This finding is crucial for evaluating its pharmacokinetics.
  • Synthesis and Derivatives : The synthesis of 2-{[(2-Bromo-4-methylphenyl)methyl]amino}ethan-1-ol typically involves reactions that yield derivatives with varying biological activities. These derivatives are being explored for their therapeutic potential in various fields including medicinal chemistry and pharmacology .
  • Therapeutic Applications : Investigations into the compound's therapeutic properties have identified potential applications in treating infections due to its antimicrobial activity, as well as possible roles in anti-inflammatory therapies .

Q & A

Q. What are the established synthetic routes for 2-{[(2-Bromo-4-methylphenyl)methyl]amino}ethan-1-ol, and what reaction conditions optimize yield?

The synthesis typically involves reductive amination or nucleophilic substitution. For example:

  • Reduction of nitro precursors : Using borane-dimethylsulfide complex in tetrahydrofuran (THF) at 60°C for 1 hour, followed by quenching with lithium chloride, achieves high yields (~98%) for structurally similar brominated ethanols .
  • Bromination control : Temperature regulation (e.g., 0–25°C) and solvent polarity adjustments (e.g., dichloromethane) minimize side products like di-brominated derivatives .
  • Purification : Column chromatography with silica gel and ethyl acetate/hexane eluents ensures purity (>95%).

Q. Which spectroscopic methods are most effective for characterizing this compound?

  • NMR spectroscopy : 1^1H and 13^{13}C NMR identify amine, hydroxyl, and aromatic protons. For example, the hydroxyl proton appears as a broad singlet (~δ 4.5–5.5 ppm), while aromatic protons in the 2-bromo-4-methylphenyl group show splitting patterns due to substituent effects .
  • Mass spectrometry (MS) : High-resolution MS (HRMS) confirms molecular weight (e.g., 273.08 g/mol for C10_{10}H13_{13}BrNO) and fragmentation patterns .
  • Melting point analysis : Consistency with literature values (e.g., 128°C) validates purity .

Q. What are the key considerations for safe handling and storage based on its physicochemical properties?

  • PPE : Use NIOSH/MSHA-certified respirators, nitrile gloves, and chemical-resistant goggles to prevent inhalation/skin contact .
  • Storage : Store in airtight containers at 2–8°C to avoid degradation via hydrolysis or oxidation. Stability studies indicate no significant decomposition under inert atmospheres (N2_2/Ar) for 6 months .

Advanced Research Questions

Q. How do environmental factors like pH and temperature influence the stability and reactivity of this compound?

  • pH sensitivity : Under acidic conditions (pH < 3), the amine group protonates, reducing nucleophilicity. Alkaline conditions (pH > 10) promote oxidation of the hydroxyl group to ketones .
  • Temperature effects : Thermal degradation occurs above 150°C, forming brominated aromatic byproducts. Kinetic studies recommend maintaining reactions below 80°C to preserve integrity .
  • Solvent interactions : Polar aprotic solvents (e.g., DMF) stabilize intermediates during substitution reactions, while protic solvents (e.g., methanol) accelerate hydrolysis .

Q. What strategies resolve contradictions in reported biological activities of structurally similar amino alcohols?

  • Comparative SAR analysis : Evaluate substituent effects. For example, replacing the 4-methyl group with a chlorine atom increases enzyme inhibition potency by 40%, as seen in 2-amino-1-(2,4-dichlorophenyl)ethan-1-ol .
  • Dose-response profiling : Use IC50_{50} assays to distinguish intrinsic activity from cytotoxicity. Contradictions often arise from non-specific binding at high concentrations .
  • Crystallography : Resolve 3D conformations to explain variability in receptor binding. For example, ortho-bromo substituents enforce planar aromatic ring orientations, altering binding pocket interactions .

Q. How does the compound’s three-dimensional conformation affect its interactions with biological targets?

  • Chirality : The (R)-enantiomer of related bromophenyl ethanols shows 10-fold higher affinity for serotonin receptors than the (S)-form due to steric complementarity .
  • Conformational rigidity : Intramolecular hydrogen bonding between the hydroxyl and amine groups reduces rotational freedom, enhancing selectivity for kinase targets .

Q. What computational modeling approaches predict the compound’s behavior in biological systems?

  • Docking simulations : Use AutoDock Vina with PDB structures (e.g., 5-HT2A_{2A} receptor) to predict binding modes. SMILES strings (e.g., C1=CC(=C(C=C1C)Br)CNCCO) enable ligand preparation in Schrödinger Maestro .
  • QSAR models : Correlate Hammett σ values of substituents with logP to optimize bioavailability. For example, 4-methyl groups improve membrane permeability by reducing polarity .

Q. What are the environmental fate and ecotoxicological risks associated with this compound?

  • Biodegradation : Aerobic soil studies show slow degradation (t1/2_{1/2} = 120 days) due to bromine’s electronegativity hindering microbial cleavage .
  • Aquatic toxicity : LC50_{50} values for Daphnia magna (0.8 mg/L) indicate high toxicity, necessitating wastewater treatment via activated carbon adsorption .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.